Cas no 802045-00-7 (Pyridine,3,4-bis(chloromethyl)-2,6-dimethyl-)

• Product Name: Pyridine,3,4-bis(chloromethyl)-2,6-dimethyl-
• CAS No: 802045-00-7
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 713175
• Update Time: 2024-02-04

Pyridine,3,4-bis(chloromethyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3,4-bis(chloromethyl)-2,6-dimethyl-
• Pyridine,3,4-bis(chloromethyl)-2,6-dimethyl-(8CI)
• Pyridine, 3,4-bis(chloromethyl)-2,6-dimethyl-

• Inchi： 1S/C9H11Cl2N/c1-6-3-8(4-10)9(5-11)7(2)12-6/h3H,4-5H2,1-2H3
• InChI Key： IIPCDECMQLZCCM-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=CC(CCl)=C1CCl

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3